molecular formula C14H9Cl5O2 B1220019 2,3-dihydroxy-DDT

2,3-dihydroxy-DDT

Cat. No.: B1220019
M. Wt: 386.5 g/mol
InChI Key: WCDSWTZUKCXFRE-UHFFFAOYSA-N
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Description

2,3-Dihydroxy-DDT (C14H9Cl5O2) is a hydroxylated metabolite of the organochlorine pesticide DDT (dichlorodiphenyltrichloroethane). It forms via oxidative degradation of DDT in environmental or biological systems, where hydroxyl groups are introduced at the 2 and 3 positions of the phenyl ring.

Properties

Molecular Formula

C14H9Cl5O2

Molecular Weight

386.5 g/mol

IUPAC Name

3-chloro-6-[2,2,2-trichloro-1-(4-chlorophenyl)ethyl]benzene-1,2-diol

InChI

InChI=1S/C14H9Cl5O2/c15-8-3-1-7(2-4-8)11(14(17,18)19)9-5-6-10(16)13(21)12(9)20/h1-6,11,20-21H

InChI Key

WCDSWTZUKCXFRE-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C(C2=C(C(=C(C=C2)Cl)O)O)C(Cl)(Cl)Cl)Cl

Canonical SMILES

C1=CC(=CC=C1C(C2=C(C(=C(C=C2)Cl)O)O)C(Cl)(Cl)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key differences between 2,3-dihydroxy-DDT and structurally or functionally related compounds, based on available evidence:

Property 2,3-Dihydroxy-DDT p,p’-DDT Dithiothreitol (DTT) Ni(dddt)(edt) Complex
Chemical Class Organochlorine metabolite Organochlorine pesticide Thiol-based reducing agent Metal-organic π-donor complex
Structure DDT with hydroxyl groups at 2,3 positions Dichlorodiphenyltrichloroethane HOCH2CH(SH)CH(SH)CH2OH Nickel coordinated with dithiolene ligands
Environmental Persistence Likely lower than DDT (due to hydroxylation) High (resists degradation) Not applicable (lab reagent) Not studied in environmental contexts
Toxicity Unknown (insufficient data) Carcinogenic, endocrine disruptor Acute toxicity (respiratory/eye hazards) No toxicity data available
Applications Environmental metabolite (no direct use) Historical pesticide Protein disulfide reduction Organic conductor research

Key Findings:

  • Compared to DTT : While both contain hydroxyl groups, DTT’s thiol groups confer reducing activity, whereas 2,3-dihydroxy-DDT lacks such functional groups .

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